Cas no 1255717-18-0 ([(5-Fluoro-1H-indol-2-yl)methyl]methylamine methanesulfonate)

• Product Name: [(5-Fluoro-1H-indol-2-yl)methyl]methylamine methanesulfonate
• CAS No: 1255717-18-0
• MF: C₁₁H₁₅FN₂O₃S
• MW: 274.311805009842
• CID: 4582322
• Update Time: 2025-05-19

[(5-Fluoro-1H-indol-2-yl)methyl]methylamine methanesulfonate Chemical and Physical Properties

Names and Identifiers

• [(5-Fluoro-1H-indol-2-yl)methyl]methylamine methanesulfonate
• (5-fluoro-1h-indol-2-yl)methylmethylamine methanesulfonate
• 1-(5-fluoro-1H-indol-2-yl)-N-methylmethanamine;methanesulfonic acid
• 1-(5-Fluoro-1H-indol-2-yl)-N-methylmethanamine methanesulfonate, AldrichCPR

• Inchi： 1S/C10H11FN2.CH4O3S/c1-12-6-9-5-7-4-8(11)2-3-10(7)13-9;1-5(2,3)4/h2-5,12-13H,6H2,1H3;1H3,(H,2,3,4)
• InChI Key： XZAIUGDKSLKTGU-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.FC1C=CC2=C(C=1)C=C(CNC)N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Topological Polar Surface Area: 90.6

Additional information on [(5-Fluoro-1H-indol-2-yl)methyl]methylamine methanesulfonate

Chemical Compound CAS No. 1255717-18-0: [(5-Fluoro-1H-indol-2-yl)methyl]methylamine methanesulfonate

The chemical compound with CAS number 1255717-18-0, known as [(5-Fluoro-1H-indol-2-yl)methyl]methylamine methanesulfonate, is a highly specialized molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structure and promising pharmacological properties. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of [(5-Fluoro-1H-indol-2-yl)methyl]methylamine methanesulfonate is characterized by a fluorinated indole ring, which is a common feature in many bioactive compounds. The indole moiety is known for its ability to interact with various biological targets, including receptors and enzymes. The presence of the fluorine atom at the 5-position of the indole ring further enhances the compound's stability and bioavailability. Additionally, the methanesulfonate group attached to the molecule plays a crucial role in modulating its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the indole core and incorporate the fluorine substituent at the desired position. These methods often involve multi-step reactions, including nucleophilic aromatic substitution and coupling reactions, which are optimized to ensure high yields and purity. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

The pharmacological activity of [(5-Fluoro-1H-indol-2-yl)methyl]methylamine methanesulfonate has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, the compound has shown promising results in modulating neurotransmitter systems, making it a candidate for treating neurological disorders such as depression and anxiety.

In terms of therapeutic applications, this compound has been explored for its potential in oncology. Studies have indicated that it may inhibit the growth of cancer cells by targeting specific signaling pathways. The fluorinated indole derivative has also been investigated for its ability to induce apoptosis in cancer cells, which is a critical mechanism for anticancer drugs. These findings underscore the importance of further research into its efficacy and safety profiles.

The development of [(5-Fluoro-1H-indol-2-yl)methyl]methylamine methanesulfonate as a drug candidate is supported by its favorable pharmacokinetic properties. The compound exhibits good solubility and permeability, which are essential for effective drug delivery. Additionally, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes minimal phase I metabolism, which reduces the risk of toxic metabolites.

From an environmental perspective, the synthesis and disposal of this compound must adhere to strict regulations to minimize ecological impact. Researchers are actively exploring green chemistry approaches to synthesize this compound using renewable resources and energy-efficient methods. These efforts aim to reduce waste generation and improve sustainability throughout the production process.

In conclusion, CAS No. 1255717-18-0, or [(5-fluoroindolyl)methyl]methylamine methanesulfonate, represents a significant advancement in chemical innovation with broad applications across multiple therapeutic areas. Its unique structure, coupled with promising pharmacological profiles, positions it as a valuable asset in drug discovery and development pipelines.